Cas no 1806570-40-0 (3-Amino-5-(2-oxopropyl)mandelic acid)

• Product Name: 3-Amino-5-(2-oxopropyl)mandelic acid
• CAS No: 1806570-40-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 4942131
• Update Time: 2025-06-09

3-Amino-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H13NO4/c1-6(13)2-7-3-8(5-9(12)4-7)10(14)11(15)16/h3-5,10,14H,2,12H2,1H3,(H,15,16)
• InChI Key： XPJINMHSIVQIEE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC(=CC(CC(C)=O)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: -0.2
• Topological Polar Surface Area: 101

Additional information on 3-Amino-5-(2-oxopropyl)mandelic acid

Introduction to 3-Amino-5-(2-oxopropyl)mandelic Acid (CAS No. 1806570-40-0) and Its Emerging Applications in Chemical and Biomedical Research

3-Amino-5-(2-oxopropyl)mandelic acid, identified by the chemical abstracts service number 1806570-40-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and biochemical research. This molecule, characterized by its unique structural framework comprising an amino group, a mandelic acid backbone, and an aldehyde-substituted propyl side chain, exhibits a range of intriguing chemical and biological properties. Its synthesis, structural elucidation, and potential applications in drug discovery and material science have been the focus of numerous studies, particularly in recent years.

The structural composition of 3-amino-5-(2-oxopropyl)mandelic acid (CAS No. 1806570-40-0) positions it as a versatile intermediate in organic synthesis. The presence of both an amino group and a reactive aldehyde functionality makes it a valuable building block for the construction of more complex molecules. This dual reactivity has been exploited in various synthetic pathways, enabling the development of novel heterocyclic compounds, peptidomimetics, and functionalized polymers. The mandelic acid moiety further contributes to its solubility and bioavailability, making it an attractive candidate for medicinal applications.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-5-(2-oxopropyl)mandelic acid (CAS No. 1806570-40-0). Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymatic pathways relevant to inflammation and metabolic disorders. The aldehyde group, in particular, has been identified as a key site for interactions with biological targets such as proteases and oxidoreductases. These interactions could potentially lead to the development of novel therapeutic agents targeting conditions such as neurodegenerative diseases and cardiovascular disorders.

One of the most compelling aspects of 3-amino-5-(2-oxopropyl)mandelic acid (CAS No. 1806570-40-0) is its role as a precursor in the synthesis of peptidomimetic inhibitors. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations such as poor stability and immunogenicity. The structural features of this compound allow for modifications that can enhance binding affinity to target proteins without compromising solubility or pharmacokinetic properties. This has opened up new avenues for drug design, particularly in the treatment of cancer and infectious diseases.

The synthesis of 3-amino-5-(2-oxopropyl)mandelic acid (CAS No. 1806570-40-0) has also seen significant advancements due to the development of more efficient catalytic methods. Modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled researchers to produce this compound with higher yields and purities. These improvements have not only facilitated further mechanistic studies but also paved the way for large-scale production for industrial applications.

From a biochemical perspective, 3-amino-5-(2-oxopropyl)mandelic acid (CAS No. 1806570-40-0) has been investigated for its potential role in modulating cellular signaling pathways. Studies have shown that derivatives of this compound can interact with receptors and enzymes involved in processes such as cell growth and differentiation. This has sparked interest in exploring its use as an experimental tool in cell biology research, helping scientists unravel the complexities of disease mechanisms at the molecular level.

The growing body of research on 3-amino-5-(2-oxopropyl)mandelic acid (CAS No. 1806570-40-0) underscores its significance as a multifunctional compound with broad applications across multiple scientific disciplines. As synthetic methodologies continue to evolve, so too will our ability to harness its potential for innovative drug discovery and material engineering. Future studies are likely to focus on optimizing its bioactivity profiles and exploring novel synthetic routes that enhance its utility in both academic research and industrial settings.